Hydrogen storage properties and neutron scattering studies of Mg2(dobdc)—a metal–organic framework with open Mg2+adsorption sites†‡
Chemical Communications Pub Date: 2010-11-25 DOI: 10.1039/C0CC03453C
Abstract
The hydrogen storage properties of Mg2(dobdc) (dobdc4− = 2,5-dioxido-1,4-benzenedicarboxylate), a metal–organic framework possessing hexagonal one-dimensional channels decorated with unsaturated Mg2+ coordination sites, have been examined through low- and high-pressure
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